2-chloro-4-methylsulfonyl-N-[4-[3-(trifluoromethyl)phenyl]sulfonylphenyl]benzamide

• IUPAC Name: 2-chloro-4-methylsulfonyl-N-[4-[3-(trifluoromethyl)phenyl]sulfonylphenyl]benzamide
• InChI: InChI=1S/C21H15ClF3NO5S2/c1-32(28,29)16-9-10-18(19(22)12-16)20(27)26-14-5-7-15(8-6-14)33(30,31)17-4-2-3-13(11-17)21(23,24)25/h2-12H,1H3,(H,26,27)
• InChI Key: IWGRHCVYFPLHQX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)C3=CC=CC(=C3)C(F)(F)F)Cl
• Molecular Formula: C21H15ClF3NO5S2
• Molecular Weight: 517.9 g/mol

Description

2-chloro-4-methylsulfonyl-N-[4-[3-(trifluoromethyl)phenyl]sulfonylphenyl]benzamide is a useful research compound. Its molecular formula is C21H15ClF3NO5S2 and its molecular weight is 517.92. The purity is usually 95%.
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Scientific Research Applications

Arylating Agents in Chemical Synthesis

Bisdiazonium tetrafluoroborates derived from related compounds have been used as arylating reagents in the reactions of chloro-, bromo-, and thiocyanatoarylation of acrylamides and methacrylamides. This illustrates the utility of such compounds in synthetic organic chemistry, particularly in the modification of acrylamide functionalities (Baranovskii, Yatsyuk, & Grishchuk, 2013).

Metabolic Studies

Studies on compounds like GDC-0449 (vismodegib), a potent inhibitor of the Hedgehog signaling pathway, highlight the metabolic fate and disposition of these molecules in biological systems. Such research provides valuable insights into the absorption, distribution, metabolism, and excretion (ADME) profiles of these compounds, which is crucial for drug development (Yue et al., 2011).

Chemical Synthesis and Biological Activity

Research on the synthesis and biological activity of new thiourea derivatives shows the potential for developing antimicrobial agents. These studies explore the interaction of synthesized compounds with bacterial cells, demonstrating the antimicrobial and antibiofilm properties of these molecules (Limban, Marutescu, & Chifiriuc, 2011).

Pesticidal Activity

The synthesis of tribromomethyl phenyl sulfone derivatives as novel potential pesticides represents another application area. These studies show the potential of such compounds in the development of herbicides and fungicides, highlighting the diverse applications of these chemical structures in agriculture (Borys, Korzyński, & Ochal, 2012).

Mechanism of Action

Target of Action

The primary targets of the compound “2-chloro-4-methylsulfonyl-N-[4-[3-(trifluoromethyl)phenyl]sulfonylphenyl]benzamide” are currently unknown

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include pH, temperature, presence of other molecules, and cellular environment.